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Compound of Interest

Compound Name: 2-Ethyl-1-hexanethiol

CAS No.: 7341-17-5

Cat. No.: B1584936

Get Quote

An In-depth Exploration for Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethyl-1-hexanethiol, a branched-chain organosulfur compound, has carved a niche for itself

in various industrial and research applications since its likely emergence in the early 20th

century with the advancement of organic synthesis. This technical guide delves into the

historical context of its discovery, details its physicochemical properties, outlines established

synthesis protocols, and explores its multifaceted applications. While a singular definitive

record of its first synthesis is not readily available, its development is intrinsically linked to the

broader history of thiol chemistry.

Historical Context and Discovery
The discovery of 2-Ethyl-1-hexanethiol is not attributed to a single breakthrough moment but

rather to the systematic evolution of organosulfur chemistry. The unique properties of thiols, or

mercaptans, were first noted by chemists in the early 20th century.[1] The development of

synthetic methods for creating these sulfur-containing organic compounds paved the way for

the preparation of a wide array of thiols with diverse industrial applications, from lubricant
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additives to plasticizers.[1] The rise of the petrochemical industry provided the necessary

precursors and technological advancements for the synthesis and purification of compounds

like 2-Ethyl-1-hexanethiol.[1]

The synthesis of thiols has historically relied on several key reactions. One of the most

common and established methods involves the reaction of an alkyl halide with a sulfur

nucleophile, such as sodium hydrosulfide. This straightforward nucleophilic substitution

reaction has been a cornerstone of organosulfur chemistry for decades. Another widely used

method is the reaction of an alkyl halide with thiourea, followed by hydrolysis. These

foundational synthetic strategies were instrumental in making a variety of thiols, including

branched structures like 2-Ethyl-1-hexanethiol, accessible for study and industrial use.

Physicochemical Properties
2-Ethyl-1-hexanethiol is a colorless to pale yellow liquid characterized by a strong, unpleasant

odor.[2] Its physical and chemical properties are summarized in the table below, providing a

comprehensive overview for handling, storage, and application.

Property Value Reference

Chemical Formula C8H18S [3]

CAS Number 7341-17-5 [3]

Molecular Weight 146.30 g/mol [3]

Appearance Colorless to pale yellow liquid [2][3]

Odor Strong, unpleasant [2]

Boiling Point 195-205 °C

Melting Point -40 °C [3]

Density 0.843 g/mL at 25 °C

Refractive Index 1.457 (20 °C, D)

Solubility
Insoluble in water; soluble in

organic solvents
[2]

Flash Point 60 °C (140 °F) - closed cup
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Experimental Protocols for Synthesis
The synthesis of 2-Ethyl-1-hexanethiol can be achieved through several established methods

in organosulfur chemistry. Below are detailed experimental protocols for two common

laboratory-scale synthesis routes.

Method 1: Synthesis from 2-Ethyl-1-hexyl Bromide and
Sodium Hydrosulfide
This method represents a classic SN2 reaction where the hydrosulfide anion acts as a

nucleophile, displacing the bromide from the alkyl halide.

Experimental Protocol:

Preparation of Sodium Hydrosulfide Solution: In a three-necked round-bottom flask equipped

with a mechanical stirrer, a reflux condenser, and a gas inlet, dissolve sodium sulfide

nonahydrate (Na2S·9H2O) in ethanol. Bubble hydrogen sulfide (H2S) gas through the

solution until saturation to form a solution of sodium hydrosulfide (NaSH) in ethanol.

Reaction: To the freshly prepared ethanolic NaSH solution, add 2-ethyl-1-hexyl bromide

dropwise at room temperature with vigorous stirring.

Reflux: After the addition is complete, heat the reaction mixture to reflux and maintain for 4-6

hours to ensure complete reaction.

Work-up: Cool the reaction mixture to room temperature and pour it into a separatory funnel

containing a mixture of water and diethyl ether. Separate the organic layer.

Extraction: Wash the organic layer sequentially with a dilute sodium hydroxide solution to

remove any unreacted H2S and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude 2-Ethyl-1-hexanethiol by fractional distillation under reduced

pressure to obtain the final product.
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Synthesis of 2-Ethyl-1-hexanethiol via SN2 Reaction.

Method 2: Synthesis from 2-Ethyl-1-hexanol via the
Mitsunobu Reaction
This method allows for the conversion of the more readily available 2-ethyl-1-hexanol to the

corresponding thiol using thioacetic acid under Mitsunobu conditions, followed by hydrolysis.

Experimental Protocol:

Reaction Setup: To a solution of triphenylphosphine (PPh3) in anhydrous tetrahydrofuran

(THF) at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add diethyl

azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) dropwise.

Addition of Reactants: To the resulting white precipitate of the Mitsunobu betaine, add a

solution of 2-ethyl-1-hexanol and thioacetic acid in THF dropwise.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

Hydrolysis: Quench the reaction by adding a solution of sodium hydroxide in methanol. Stir

the mixture for 2-4 hours to hydrolyze the intermediate thioacetate.

Work-up: Remove the solvent under reduced pressure. Add water to the residue and extract

with diethyl ether.
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Purification: Wash the combined organic extracts with brine, dry over anhydrous sodium

sulfate, filter, and concentrate. Purify the crude product by flash column chromatography on

silica gel to yield pure 2-Ethyl-1-hexanethiol.

2-Ethyl-1-hexanol

Mitsunobu ReactionThioacetic Acid

PPh3, DEAD/DIAD Reagents

2-Ethyl-1-hexyl thioacetate Hydrolysis
(NaOH, MeOH) 2-Ethyl-1-hexanethiol

Click to download full resolution via product page

Synthesis of 2-Ethyl-1-hexanethiol via Mitsunobu Reaction.

Applications
2-Ethyl-1-hexanethiol's unique combination of a branched alkyl chain and a reactive thiol

group has led to its use in a variety of applications:

Chemical Intermediate: It serves as a versatile building block in organic synthesis for the

introduction of the 2-ethylhexylthio group into molecules, which can impart specific solubility

and reactivity characteristics.

Corrosion Inhibitor: Like many thiols, 2-Ethyl-1-hexanethiol can form a protective layer on

metal surfaces, thereby inhibiting corrosion.

Odorant: Due to its strong and distinct odor, it can be used as an odorant for natural gas and

other odorless flammable gases to aid in leak detection.[2]

Self-Assembled Monolayers (SAMs): The thiol group has a strong affinity for gold and other

metal surfaces, allowing 2-Ethyl-1-hexanethiol to form well-ordered self-assembled
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monolayers.[2] These SAMs are of interest in materials science and nanotechnology for

modifying surface properties.

Polymer Chemistry: It can be used as a chain transfer agent in radical polymerizations to

control the molecular weight of polymers.

Signaling Pathways and Biological Interactions
Currently, there is no significant body of research indicating that 2-Ethyl-1-hexanethiol is
directly involved in specific biological signaling pathways in the context of drug development.

Its primary relevance to the pharmaceutical and life sciences industries is as a synthetic

intermediate or a component in material applications.

Conclusion
2-Ethyl-1-hexanethiol is a compound with a history rooted in the fundamental advancements

of organic sulfur chemistry. While the specific details of its initial discovery are not prominently

documented, its synthesis is readily achievable through well-established protocols. Its distinct

physicochemical properties have led to a range of industrial and research applications, from its

use as a corrosion inhibitor to its role in the formation of self-assembled monolayers. For

researchers and professionals in drug development and materials science, 2-Ethyl-1-
hexanethiol remains a valuable and versatile chemical tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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